Cas no 2228494-21-9 (3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid)

• Product Name: 3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid
• CAS No: 2228494-21-9
• MF: C₉H₉FN₂O₄
• MW: 228.177165746689
• CID: 6097867
• PubChem ID: 165793962
• Update Time: 2025-06-14

3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid
• EN300-1758083
• 2228494-21-9

• Inchi： 1S/C9H9FN2O4/c10-8-3-5(12(15)16)1-2-6(8)7(4-11)9(13)14/h1-3,7H,4,11H2,(H,13,14)
• InChI Key： MFBVXXPHECSEIZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C(=O)O)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.05463493g/mol
• Monoisotopic Mass: 228.05463493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 109Ų

Additional information on 3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid

Recent Advances in the Study of 3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid (CAS: 2228494-21-9)

The compound 3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid (CAS: 2228494-21-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, which includes a fluorine atom and a nitro group, makes it a valuable building block for the development of compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable findings in recent literature is the role of 3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The incorporation of this compound into kinase inhibitor scaffolds has been shown to improve binding affinity and selectivity, thereby enhancing therapeutic efficacy.

In addition to its applications in kinase inhibitor development, 3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid has also been explored for its potential in antimicrobial drug discovery. Preliminary studies have demonstrated that derivatives of this compound exhibit promising activity against a range of bacterial and fungal pathogens. These findings suggest that further optimization of its structure could lead to the development of new antimicrobial agents with improved potency and reduced resistance.

The synthesis of 3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid has been optimized in recent studies to achieve higher yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process, making it more scalable and cost-effective. These advancements are expected to facilitate further research and development efforts involving this compound.

Despite the promising results, challenges remain in the clinical translation of compounds derived from 3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid. Issues such as pharmacokinetic properties, toxicity, and formulation stability need to be addressed in future studies. However, the ongoing research and development efforts underscore the potential of this compound as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, 3-amino-2-(2-fluoro-4-nitrophenyl)propanoic acid (CAS: 2228494-21-9) represents a versatile and promising scaffold for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a subject of continued interest in the chemical biology and medicinal chemistry communities. Future research should focus on optimizing its derivatives for clinical applications and exploring its potential in other therapeutic areas.